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Compound of Interest

Compound Name: Dysp-C34

Cat. No.: B12416531 Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Dysp-C34 is not

publicly available. The following guidance is based on general best practices for the handling

and disposal of novel research chemicals with unknown toxicity and ecotoxicity. Researchers

must consult their institution's Environmental Health and Safety (EHS) department for specific

protocols and comply with all local, state, and federal regulations.

Dysp-C34 is a potent, biocompatible, ultrasound-triggered multifunctional molecular machine

intended for research use only.[1][2] Due to its nature as a research chemical, comprehensive

safety and disposal information is limited. Therefore, a cautious approach to its handling and

disposal is paramount to ensure the safety of laboratory personnel and the environment.

Essential Safety and Handling Information
Prior to handling Dysp-C34, it is crucial to adhere to standard laboratory safety protocols. This

includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a

lab coat. All handling of the compound, especially in powdered form, should be conducted in a

well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedures for Dysp-C34
The proper disposal of Dysp-C34, as with any research chemical, follows a multi-step process

overseen by the generating laboratory and the institution's EHS office. The primary

responsibility for the proper disposal of hazardous materials lies with the Principal Investigator

or researcher.
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Waste Characterization: The first step is to determine if the waste is hazardous. Since the

specific hazards of Dysp-C34 are not well-documented, it should be treated as hazardous

waste as a precautionary measure. All materials contaminated with Dysp-C34, including

unused product, solutions, and contaminated labware (e.g., pipette tips, vials, and gloves),

should be considered hazardous waste.

Waste Segregation: Segregate Dysp-C34 waste from other waste streams.

Solid Waste: Collect all contaminated solid materials, such as gloves, wipes, and

disposable labware, in a designated, leak-proof hazardous waste container lined with a

heavy-duty plastic bag.

Liquid Waste: Collect liquid waste containing Dysp-C34 in a dedicated, shatter-resistant,

and chemically compatible container. Do not mix with other solvent waste unless

specifically permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps, such as needles or contaminated glass, must be disposed of

in a rigid, puncture-resistant sharps container.

Container Labeling: All waste containers must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: "Dysp-C34"

The concentration and physical state of the waste

The date the waste was first added to the container

The name and contact information of the generating researcher or lab

Storage: Store hazardous waste containers in a designated satellite accumulation area

within the laboratory. This area should be secure, well-ventilated, and away from general

laboratory traffic. Ensure containers are kept closed except when adding waste.
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Disposal Request: Once a waste container is full or has reached the accumulation time limit

set by your institution, submit a hazardous waste pickup request to your EHS department.

Do not dispose of Dysp-C34 down the drain or in the regular trash.

Quantitative Data Summary
The following table summarizes the available chemical data for Dysp-C34.

Property Value

CAS Number 2559734-98-2

Molecular Formula C45H47N5O

Molecular Weight 817.88 g/mol [2]

Storage (Powder) -20°C for 3 years[2]

Storage (In Solvent) -80°C for 1 year[2]

Experimental Protocols
As this document pertains to disposal procedures, detailed experimental protocols for the use

of Dysp-C34 are not applicable. Researchers using this compound should develop their own

specific protocols in accordance with their experimental design and institutional safety

guidelines.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Dysp-
C34 waste in a research laboratory setting.
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Caption: Workflow for the proper disposal of the research chemical Dysp-C34.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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